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Compound of Interest

Compound Name: 1-Methylpiperidin-2-one

Cat. No.: B1584548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Lactam-based solvents are a versatile class of polar aprotic solvents widely employed in

organic synthesis due to their excellent solvency power, high thermal and chemical stability,

and miscibility with a broad range of organic solvents and water. This guide provides a

comparative analysis of three key lactam solvents: N-methyl-2-pyrrolidone (NMP), N-ethyl-2-

pyrrolidone (NEP), and 2-pyrrolidone. Their performance is evaluated in the context of the

Michael addition reaction, a fundamental carbon-carbon bond-forming reaction, alongside a

summary of their physicochemical properties and toxicological profiles.

Physicochemical Properties
A solvent's physical properties are critical in determining its suitability for a specific reaction,

influencing factors such as reaction temperature, solubility of reagents, and product isolation.

The table below summarizes the key physicochemical properties of NMP, NEP, and 2-

pyrrolidone.
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Property
N-Methyl-2-
pyrrolidone (NMP)

N-Ethyl-2-
pyrrolidone (NEP)

2-Pyrrolidone

CAS Number 872-50-4[1] 2687-91-4 616-45-5

Molecular Formula C₅H₉NO[1] C₆H₁₁NO C₄H₇NO

Molar Mass ( g/mol ) 99.13[1] 113.16 85.11

Boiling Point (°C) 202-204[1] 212 245

Melting Point (°C) -24[1] - 25

Density (g/cm³) 1.028[1] 0.992 1.116

Flash Point (°C) 91[1] 93 129

Solubility in Water Miscible[1] Miscible Miscible

Performance in Michael Addition Reactions
The Michael addition, the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl

compound, is a cornerstone of organic synthesis. The choice of solvent can significantly impact

the reaction's yield, rate, and selectivity by influencing the solubility of reactants and

intermediates, and by stabilizing transition states.

While a direct, side-by-side comparative study of NMP, NEP, and 2-pyrrolidone in the same

Michael addition reaction is not readily available in the reviewed literature, individual studies

highlight their utility. For instance, NMP has been successfully employed as a solvent in a

conjugate addition/ring expansion cascade reaction, affording the product in a high yield of

86%.[2] This demonstrates NMP's ability to facilitate complex, multi-step transformations.[2]

The general mechanism for a base-catalyzed Michael addition is depicted below. The polar

aprotic nature of lactam solvents can stabilize the charged intermediates in this pathway.
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Reactants

Intermediates Product

Michael Donor EnolateBase

Michael Acceptor

Base

Adduct Anion
+ Michael Acceptor

Michael Adduct+ H+
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Reaction Setup

Reaction
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Stir at Room Temperature

Monitor by TLC

Quench with NH4Cl (aq)

Reaction Complete

Extract with Ethyl Acetate

Wash with Brine

Dry over Na2SO4

Filter and Concentrate

Column Chromatography

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1584548?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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